1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea
• InChI: InChI=1S/C12H13ClN4O/c1-8-11(7-17(2)16-8)15-12(18)14-10-5-3-4-9(13)6-10/h3-7H,1-2H3,(H2,14,15,18)
• InChI Key: XFRAOANIBIIHAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NC(=O)NC2=CC(=CC=C2)Cl)C
• Molecular Formula: C12H13ClN4O
• Molecular Weight: 264.71 g/mol

Description

1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea, also known as CPPU, is a synthetic plant growth regulator. It belongs to the family of urea derivatives and is commonly used in agriculture to enhance fruit growth and yield. CPPU has been extensively researched for its potential application in plant breeding and genetic engineering.

Mechanism of Action

1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea acts by promoting the activity of cytokinins, a class of plant hormones that regulate cell division and growth. It also inhibits the activity of gibberellins, another class of plant hormones that promote stem elongation. This leads to increased fruit size and yield.
Biochemical and Physiological Effects
1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea has been shown to have various biochemical and physiological effects on plants. It promotes the accumulation of carbohydrates and proteins in fruits, leading to improved quality and shelf life. 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea also increases the activity of antioxidant enzymes, which protect plants from oxidative stress.

Advantages and Limitations for Lab Experiments

1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea has several advantages for use in lab experiments. It is stable and easy to handle, and its effects on plant growth and development can be easily measured. However, 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea is expensive and has limited solubility in water, which can make it difficult to apply to plants.

Future Directions

There are several potential future directions for research on 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea. One area of interest is its potential application in crop breeding and genetic engineering. 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea may be used to develop new varieties of fruits and vegetables with improved yield and quality. Another area of interest is its potential application in stress tolerance. 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea may be used to enhance the ability of plants to withstand environmental stressors such as drought and heat. Overall, 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea has significant potential for use in agriculture and plant biology research.

Synthesis Methods

1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea can be synthesized through a series of chemical reactions. The starting materials are 3-chloroaniline, 1,3-dimethylpyrazole-4-carboxylic acid, and phosgene. The reaction involves the formation of an isocyanate intermediate, which then reacts with the 3-chloroaniline to form 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea. The synthesis process is complex and requires careful handling of hazardous chemicals.

Scientific Research Applications

1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea has been extensively studied for its effects on plant growth and development. It has been shown to promote cell division and elongation, resulting in increased fruit size and yield. 1-(3-Chlorophenyl)-3-(1,3-dimethylpyrazol-4-yl)urea has also been used to induce parthenocarpy, a process where fruit develops without fertilization. This has potential applications in seedless fruit production.